Cas no 478246-69-4 (9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol)

• Product Name: 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol
• CAS No: 478246-69-4
• MDL: MFCD02186709
• CID: 4653777
• Update Time: 2025-10-07

9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol

• MDL： MFCD02186709

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans

Additional information on 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol

Comprehensive Overview of 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol (CAS No. 478246-69-4)

The compound 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol (CAS No. 478246-69-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thiochromene core with a pyrimidine-thiol moiety, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly interested in its potential as a kinase inhibitor or antioxidant agent, aligning with current trends in targeted therapy and oxidative stress management.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine. 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol fits into this paradigm due to its modular structure, which allows for facile derivatization. This adaptability is crucial for optimizing bioavailability and binding affinity—key metrics in modern drug design. Computational studies, such as molecular docking and QSAR modeling, have highlighted its interactions with enzymes like CDK2 and EGFR, which are frequently explored in cancer research.

Beyond pharmaceuticals, this compound’s electron-rich aromatic system has sparked interest in organic semiconductors. With the rise of flexible electronics and IoT devices, materials exhibiting charge transport properties are highly sought after. Preliminary studies suggest that 478246-69-4 could serve as a building block for conductive polymers or light-emitting diodes (LEDs), addressing sustainability concerns in electronics manufacturing.

Synthetic routes to 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol often involve multicomponent reactions or catalytic cyclization, reflecting the growing emphasis on atom economy and green chemistry. These methods align with industry efforts to reduce waste and energy consumption, a topic frequently searched in academic and industrial forums. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in drug development.

User queries often revolve around the solubility, stability, and toxicity profile of this compound. While 478246-69-4 demonstrates moderate solubility in polar aprotic solvents like DMSO, its stability under physiological conditions remains under investigation. Researchers are also exploring its metabolic pathways using in vitro assays, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

In summary, 9-methyl-5H-thiochromeno[4,3-d]pyrimidine-2-thiol represents a versatile scaffold with dual relevance in biomedicine and materials science. Its CAS No. 478246-69-4 serves as a unique identifier for researchers navigating chemical databases, while its structural features continue to inspire innovation across disciplines. As interest in personalized medicine and sustainable materials grows, this compound is poised to remain a focal point in scientific discourse.